Cas no 1251695-15-4 (N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251695-15-4
• MF: C₂₅H₁₉FN₄O₃
• MW: 442.441768884659
• CID: 5398093
• Update Time: 2025-07-01

N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluorophenyl)methyl]-3,5-dihydro-2-(4-methoxyphenyl)-3-oxo-2H-pyrazolo[4,3-c]quinoline-8-carboxamide
• N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C25H19FN4O3/c1-33-18-9-7-17(8-10-18)30-25(32)20-14-27-22-11-6-15(12-19(22)23(20)29-30)24(31)28-13-16-4-2-3-5-21(16)26/h2-12,14,27H,13H2,1H3,(H,28,31)
• InChI Key： QJDUPVTYEMCQNM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(NCC3=CC=CC=C3F)=O)C=C2)C2=NN(C3=CC=C(OC)C=C3)C(=O)C2=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.52±0.20(Predicted)

Additional information on N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide: A Comprehensive Overview

The compound N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251695-15-4) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural properties and diverse biological activities. The molecule's structure is characterized by a pyrazolo[4,3-c]quinoline core with substituents that include a 2-fluorophenylmethyl group and a 4-methoxyphenyl group at specific positions. These substituents contribute to the compound's pharmacological profile and make it a subject of interest in contemporary drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the field of anticancer drug development. Researchers have demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical evaluation. The presence of the fluoro group and methoxy substituent plays a crucial role in modulating the compound's bioavailability and target specificity. These findings underscore the importance of structural modifications in enhancing therapeutic efficacy while minimizing off-target effects.

In addition to its pharmacological applications, this compound has also been explored for its potential in antimicrobial research. Studies have shown that the compound possesses potent activity against a range of bacterial and fungal pathogens. The mechanism of action appears to involve interference with cellular processes critical for microbial survival, such as DNA replication and protein synthesis. This dual functionality—combining anticancer and antimicrobial properties—positions the compound as a versatile tool in the development of multi-target therapeutics.

The synthesis of this compound involves a series of intricate organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazoloquinoline core through cyclization reactions and subsequent functionalization to introduce the desired substituents. Researchers have optimized these steps by employing advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance reaction efficiency.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and stereochemistry, which are critical for understanding its pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed significantly to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with key therapeutic targets such as kinases and transcription factors. These insights are invaluable for guiding further experimental studies aimed at validating these interactions in vitro and in vivo.

Furthermore, environmental considerations are increasingly being integrated into the development process of such compounds. Researchers are exploring eco-friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. This approach aligns with global efforts to promote sustainable chemistry practices while maintaining high standards of product quality.

In conclusion, N-[(2-fluorophenyl)methyl]-2-(4-methoxyphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide represents a cutting-edge molecule with vast potential across multiple scientific domains. Its unique structural features combined with promising biological activities make it an attractive candidate for further exploration in both academic research and industrial applications.